Cas no 1443351-08-3 ((2-Butoxy-3,5-difluorophenyl)(methyl)sulfane)

• Product Name: (2-Butoxy-3,5-difluorophenyl)(methyl)sulfane
• CAS No: 1443351-08-3
• MF: C₁₁H₁₄F₂OS
• MW: 232.290069103241
• CID: 5736713
• PubChem ID: 91655928
• Update Time: 2025-10-24

(2-Butoxy-3,5-difluorophenyl)(methyl)sulfane Chemical and Physical Properties

Names and Identifiers

• 2-n-Butoxy-3,5-difluorophenyl methyl sulfide
• 1443351-08-3
• (2-Butoxy-3,5-difluorophenyl)(methyl)sulfane
• 2-butoxy-1,5-difluoro-3-methylsulfanylbenzene
• 2-Butoxy-1,5-difluoro-3-(methylthio)benzene

• MDL： MFCD18427010
• Inchi： 1S/C11H14F2OS/c1-3-4-5-14-11-9(13)6-8(12)7-10(11)15-2/h6-7H,3-5H2,1-2H3
• InChI Key： DUAHXGLEPUTNLP-UHFFFAOYSA-N
• SMILES： S(C)C1C=C(C=C(C=1OCCCC)F)F

Computed Properties

• Exact Mass: 232.07334256g/mol
• Monoisotopic Mass: 232.07334256g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 180
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 34.5Ų

Additional information on (2-Butoxy-3,5-difluorophenyl)(methyl)sulfane

Comprehensive Overview of (2-Butoxy-3,5-difluorophenyl)(methyl)sulfane (CAS No. 1443351-08-3)

(2-Butoxy-3,5-difluorophenyl)(methyl)sulfane, with the CAS number 1443351-08-3, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and material science. This compound features a unique molecular structure combining a butoxy group, difluorophenyl ring, and a methylsulfane moiety, making it a versatile intermediate for synthesizing more complex molecules. Researchers and industry professionals are increasingly interested in its potential applications, particularly in drug discovery and crop protection formulations.

The compound's molecular formula and structural properties have been extensively studied to understand its reactivity and stability. Its fluorinated aromatic ring contributes to enhanced lipophilicity and metabolic stability, which are critical factors in medicinal chemistry. Meanwhile, the butoxy side chain offers flexibility in modifying solubility and bioavailability. These characteristics make (2-Butoxy-3,5-difluorophenyl)(methyl)sulfane a valuable building block for designing novel bioactive molecules.

In recent years, the demand for fluorinated compounds has surged due to their widespread use in pharmaceuticals and agrochemicals. Searches for terms like "fluorophenyl derivatives applications" and "sulfane compounds in drug development" reflect growing curiosity about this chemical space. The compound's CAS 1443351-08-3 is often queried alongside topics such as "synthetic routes for fluorinated intermediates" and "green chemistry approaches," highlighting its relevance in sustainable industrial processes.

From a synthetic perspective, (2-Butoxy-3,5-difluorophenyl)(methyl)sulfane can be prepared through palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitutions. These methods are frequently discussed in academic forums and patent literature, with researchers optimizing conditions to improve yield and purity. The compound's spectroscopic data (e.g., NMR, IR, and MS) are well-documented, aiding in its identification and quality control during production.

Beyond its chemical properties, the compound aligns with trends in precision agriculture and targeted drug delivery systems. For instance, its structural motifs are explored in crop protection agents to enhance efficacy while minimizing environmental impact. Similarly, in pharmaceuticals, the difluorophenyl group is leveraged to improve binding affinity to biological targets, addressing queries like "how fluorination affects drug potency."

Regulatory and safety profiles of CAS 1443351-08-3 are also of interest to manufacturers and end-users. While the compound is not classified as hazardous under current guidelines, proper handling protocols are recommended to ensure workplace safety. Discussions around "safe storage of fluorinated sulfides" and "biodegradability of aromatic ethers" further underscore its responsible use in industrial settings.

In summary, (2-Butoxy-3,5-difluorophenyl)(methyl)sulfane (1443351-08-3) represents a compelling case study in modern chemical innovation. Its multifaceted applications, coupled with rising demand for fluorinated building blocks, position it as a key player in advancing both life sciences and material engineering. As research continues, this compound is likely to feature prominently in breakthroughs addressing global challenges in health and sustainability.